1-Methyl-N-(2-methylbenzyl)-1H-pyrazol-3-amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 1-methyl-N-[(2-methylphenyl)methyl]pyrazol-3-amine
• InChI: InChI=1S/C12H15N3/c1-10-5-3-4-6-11(10)9-13-12-7-8-15(2)14-12/h3-8H,9H2,1-2H3,(H,13,14)
• InChI Key: BOALQYMETPWKMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC2=NN(C=C2)C

Description

1-Methyl-N-(2-methylbenzyl)-1H-pyrazol-3-amine is a pyrazole-derived compound characterized by a methyl group at the 1-position of the pyrazole ring and a 2-methylbenzyl substituent on the amine group at the 3-position. Its molecular formula is C₁₂H₁₅N₃, with a molecular weight of 201.27 g/mol (calculated). The compound’s structure combines aromatic (benzyl) and heterocyclic (pyrazole) moieties, making it a versatile intermediate in medicinal chemistry and materials science.

Biological Activity

1-Methyl-N-(2-methylbenzyl)-1H-pyrazol-3-amine is a pyrazole derivative that has garnered attention for its diverse biological activities. This compound exhibits potential therapeutic applications, particularly in the fields of oncology and inflammation. This article explores the biological activity, mechanisms of action, and relevant case studies associated with this compound.

Chemical Structure and Properties

• Molecular Formula : C11H13N3
• Molecular Weight : 199.24 g/mol
• Structure : The compound features a pyrazole ring substituted with a methyl group and a 2-methylbenzyl group, which influences its biological activity and reactivity.

1-Methyl-N-(2-methylbenzyl)-1H-pyrazol-3-amine acts primarily by interacting with specific molecular targets, often functioning as enzyme inhibitors. The following mechanisms have been identified:

• Enzyme Inhibition : The compound may inhibit enzymes critical in various biochemical pathways, disrupting normal cellular functions. This inhibition can lead to therapeutic effects in conditions such as cancer and inflammation.
• Antiproliferative Activity : Similar compounds have demonstrated significant antiproliferative effects against various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2). For instance, compounds in the pyrazole class have shown IC50 values ranging from 2.43 to 14.65 μM against these cell lines .

Biological Activities

The biological activities of 1-Methyl-N-(2-methylbenzyl)-1H-pyrazol-3-amine include:

• Anticancer Properties : Research indicates that pyrazole derivatives can inhibit the growth of multiple cancer types. They are particularly noted for their effects on breast and liver cancer cells, where they induce apoptosis and disrupt microtubule assembly .
• Anti-inflammatory Effects : Pyrazole derivatives have shown promise in reducing inflammation, with some compounds exhibiting activities comparable to standard anti-inflammatory drugs like indomethacin .
• Antimicrobial Activity : Some studies report antimicrobial properties against various pathogens, suggesting potential applications in treating infections.

1. Anticancer Activity

A study involving a series of pyrazole derivatives demonstrated that certain compounds induced apoptosis in MDA-MB-231 cells by enhancing caspase-3 activity at concentrations as low as 1 μM. This indicates the potential for these compounds to serve as effective anticancer agents .

Compound	Cell Line	IC50 (μM)	Effect on Microtubule Assembly
7d	MDA-MB-231	2.43	40.76% inhibition
7h	HepG2	4.98	52.03% inhibition
10c	MDA-MB-231	7.84	Not specified

2. Anti-inflammatory Studies

In a comparative study, several pyrazole derivatives were tested for their anti-inflammatory properties using carrageenan-induced edema models in mice. Compounds showed significant reductions in swelling comparable to indomethacin, highlighting their therapeutic potential in treating inflammatory diseases .

3. Antimicrobial Testing

Research has also evaluated the antimicrobial properties of pyrazole derivatives against various bacterial strains, including E. coli and Bacillus subtilis. Compounds exhibited promising results, indicating their potential use as antimicrobial agents.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 1-Methyl-N-(2-methylbenzyl)-1H-pyrazol-3-amine can be compared to related pyrazole-amine derivatives, as summarized below:

Table 1: Structural and Functional Comparison of Pyrazole-Amine Derivatives

Compound Name	Substituents (Pyrazole + Amine)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1-Methyl-N-(2-methylbenzyl)-1H-pyrazol-3-amine	1-Me, N-(2-Me-benzyl)	C₁₂H₁₅N₃	201.27	Intermediate for drug discovery
1-Methyl-N-(2,4,6-trimethylphenyl)-1H-pyrazol-3-amine	1-Me, N-(2,4,6-Me₃-phenyl)	C₁₃H₁₇N₃	215.30	Increased steric hindrance; potential ligand design
1-Ethyl-N-(2-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine	1-Et, 3-Me, N-(2-MeO-benzyl)	C₁₄H₂₀N₃O	281.78	Enhanced lipophilicity; methoxy group may improve bioavailability
1-(Adamantan-1-yl)-1H-pyrazol-3-amine	1-Adamantyl	C₁₂H₁₇N₃	203.28	High rigidity; used in antiviral/therapeutic agents
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	1-Pyridin-3-yl, 3-Me, N-cyclopropyl	C₁₂H₁₅N₅	229.28	Pyridinyl group enhances π-π stacking; potential kinase inhibition
4-Bromo-1-[(2,4-dichlorophenyl)methyl]-1H-pyrazol-3-amine	4-Br, N-(2,4-Cl₂-benzyl)	C₁₀H₈BrCl₂N₃	321.01	Halogenated derivatives for agrochemical applications

Key Observations :

Substituent Effects: Electron-Donating Groups (e.g., methyl, methoxy): Enhance solubility and modulate electronic properties. Halogenation (e.g., Br, Cl): Halogenated analogs like 4-Bromo-1-[(2,4-dichlorophenyl)methyl]-1H-pyrazol-3-amine exhibit higher metabolic stability and binding affinity in pesticidal applications . Bulky Groups (e.g., adamantyl, trimethylphenyl): Adamantyl derivatives (e.g., 1-(Adamantan-1-yl)-1H-pyrazol-3-amine) introduce steric bulk and rigidity, which can enhance target selectivity in drug design .

Biological Activity :

• Pyridinyl-substituted derivatives (e.g., N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine) are explored for kinase inhibition due to their ability to engage in hydrogen bonding and π-π interactions .
• Compounds with N,O-bidentate directing groups (e.g., N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, from ) are structurally distinct but share functional similarities in metal-catalyzed C–H activation, a feature that could be engineered into pyrazole-amines .

Synthetic Accessibility :

• The target compound and its analogs are typically synthesized via Buchwald-Hartwig amination or nucleophilic substitution, as seen in and . Reaction yields vary significantly; for instance, N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine was obtained in 17.9% yield , highlighting challenges in sterically hindered systems .